Cas no 2418662-54-9 (Methyl 3-amino-5-ethynyl-2,4,6-trimethylbenzoate)

• Product Name: Methyl 3-amino-5-ethynyl-2,4,6-trimethylbenzoate
• CAS No: 2418662-54-9
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5677190
• PubChem ID: 165773248
• Update Time: 2025-06-12

Methyl 3-amino-5-ethynyl-2,4,6-trimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2418662-54-9
• methyl 3-amino-5-ethynyl-2,4,6-trimethylbenzoate
• EN300-26630996
• Methyl 3-amino-5-ethynyl-2,4,6-trimethylbenzoate

• Inchi： 1S/C13H15NO2/c1-6-10-7(2)11(13(15)16-5)9(4)12(14)8(10)3/h1H,14H2,2-5H3
• InChI Key： DHTPPDGTSHQFST-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=C(C#C)C(C)=C(C=1C)N)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-amino-5-ethynyl-2,4,6-trimethylbenzoate

Comprehensive Overview of Methyl 3-amino-5-ethynyl-2,4,6-trimethylbenzoate (CAS No. 2418662-54-9): Properties, Applications, and Industry Insights

Methyl 3-amino-5-ethynyl-2,4,6-trimethylbenzoate (CAS No. 2418662-54-9) is a specialized organic compound gaining attention in pharmaceutical and material science research. This ester derivative, characterized by its unique ethynyl and amino functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure combines a trimethyl-substituted benzene ring with reactive moieties, enabling diverse applications in drug discovery and advanced material design.

Recent studies highlight the compound's role in developing targeted therapeutics, particularly in oncology and neurology research. The presence of both electron-donating (amino) and electron-withdrawing (ester) groups creates interesting electronic properties, making it valuable for structure-activity relationship (SAR) studies. Researchers are exploring its potential as a molecular scaffold for kinase inhibitors and GPCR modulators, addressing current demands for precision medicine approaches.

From a synthetic perspective, Methyl 3-amino-5-ethynyl-2,4,6-trimethylbenzoate offers multiple sites for click chemistry modifications, aligning with the growing trend of modular synthesis in medicinal chemistry. The ethynyl group specifically enables efficient Huisgen cycloaddition reactions, a feature increasingly important in bioconjugation and probe development for diagnostic applications. These characteristics position the compound as relevant to current investigations into theranostic agents combining therapeutic and diagnostic functions.

Material scientists value this compound for its potential in designing organic electronic materials. The conjugated system formed by the aromatic core and ethynyl linkage suggests possible applications in organic semiconductors or molecular wires, particularly for flexible electronics—a rapidly expanding market driven by wearable technology and IoT devices. Recent patent analyses reveal growing interest in similar structures for optoelectronic applications.

Quality control of CAS No. 2418662-54-9 presents specific analytical challenges. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for verifying the compound's purity, especially given the potential for regioisomeric impurities during synthesis. The pharmaceutical industry's increasing emphasis on genotoxic impurity control makes proper characterization of such amino-aromatic compounds particularly crucial for regulatory compliance.

Environmental and green chemistry considerations are shaping the synthesis approaches for this compound. Recent literature describes improved routes emphasizing atom economy and reduced heavy metal catalysts, responding to the chemical industry's sustainability initiatives. The compound's stability profile also makes it suitable for flow chemistry applications, an area gaining traction for continuous manufacturing processes in API production.

Market analysts note steady growth in demand for multifunctional benzoate derivatives, with Methyl 3-amino-5-ethynyl-2,4,6-trimethylbenzoate representing a niche but expanding segment. The compound's dual functionality addresses two major industry needs: diverse pharmacophores for drug discovery and conjugated building blocks for advanced materials. Current supply chain data indicates increasing availability from specialized fine chemical producers, though technical-grade material remains limited to research-scale quantities.

Future research directions likely include exploring the compound's photophysical properties for bioimaging applications and further optimization of its synthetic accessibility. As the scientific community continues investigating structure-property relationships in complex aromatic systems, CAS No. 2418662-54-9 will probably maintain relevance in both academic and industrial settings, particularly for projects requiring tailored molecular architectures with precise functionality.